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Compound of Interest

Compound Name: Cy5.5-SE

Cat. No.: B1517145

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of
Cyanine5.5 succinimidyl ester (Cy5.5-SE), a near-infrared (NIR) fluorescent dye widely utilized
in biological imaging and labeling.

Core Molecular Data

The molecular weight and chemical formula are fundamental parameters for quantitative
experimental design, including stoichiometry calculations for conjugation reactions and
preparation of stock solutions. It is important to note that variations in the reported molecular
weight and formula can exist between different suppliers, potentially due to differences in the
counter-ions or salt forms of the compound.

The following table summarizes the key molecular data for Cy5.5-SE.
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Parameter Value Reference
Molecular Weight 1014.13 g/mol [1]

1303.6 g/mol [2]

1317.7 g/mol

716.31 g/mol [3]

Chemical Formula C45H47N3016S [1]

C45H44N3016S4-3C6H15NH

C44H46CIN304

Note: The significant variation in molecular weight and formula highlights the importance of
consulting the certificate of analysis provided by the specific supplier for the lot number being

used.

Physicochemical Properties and Applications

Cyb5.5-SE is an amine-reactive fluorescent dye, with the succinimidyl ester (SE) group enabling
covalent labeling of primary amines on proteins, antibodies, peptides, and amine-modified
oligonucleotides. This conjugation is typically performed under mild basic conditions (pH 8.5 +
0.5) for optimal reaction efficiency.

The resulting Cy5.5 conjugates exhibit bright fluorescence in the near-infrared spectrum, which
is advantageous for in vivo imaging and other applications where minimizing background
autofluorescence from biological samples is critical.

Data Relationship Diagram

The following diagram illustrates the fundamental relationship between the compound name, its
chemical formula, and its molecular weight.
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Cy5.5-SE Core Properties
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Caption: Relationship between Cy5.5-SE, its chemical formula, and molecular weight.

Experimental Considerations

Stock Solution Preparation: To prepare a stock solution, anhydrous DMSO is commonly used.
For example, to create a 10 mM stock solution, the appropriate volume of DMSO is added to
the vial of Cy5.5-SE, followed by thorough mixing.

Labeling Protocol: For protein labeling, a protein concentration of 2 mg/mL is recommended for
optimal efficiency. The pH of the protein solution should be maintained at 8.5 + 0.5. Acommon
molar ratio of Cy5.5-SE to protein is approximately 10:1. The reaction is typically incubated in
the dark at room temperature for about 60 minutes with gentle mixing.

Storage: Cy5.5-SE should be stored at -20°C and protected from light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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